4-Chloro-3-nitrobenzamide oxime
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Overview
Description
Scientific Research Applications
4-Chloro-3-nitrobenzamide oxime has been studied for its potential use in scientific research and lab experiments. It has been studied as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. This compound has also been studied as a potential inhibitor of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes. In addition, this compound has been studied as a potential inhibitor of the enzyme glycogen phosphorylase, which is involved in glucose metabolism.
Mechanism of Action
The mechanism of action of 4-Chloro-3-nitrobenzamide oxime is not fully understood. It is believed that this compound acts as an inhibitor of the enzymes cyclooxygenase-2 (COX-2), 5-lipoxygenase (5-LOX), and glycogen phosphorylase. It is thought that this compound binds to the active site of these enzymes and blocks their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. It is believed that this compound may have anti-inflammatory and analgesic effects due to its potential inhibition of the enzymes COX-2 and 5-LOX. In addition, this compound may have effects on glucose metabolism due to its potential inhibition of the enzyme glycogen phosphorylase.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Chloro-3-nitrobenzamide oxime in lab experiments include its high solubility in water and ethanol, its high yield in the synthesis reaction, and its potential use as an inhibitor of various enzymes. The major limitation of using this compound in lab experiments is the lack of research into its biochemical and physiological effects.
Future Directions
Future research into 4-Chloro-3-nitrobenzamide oxime should focus on further elucidating its mechanism of action, as well as studying its biochemical and physiological effects. In addition, further research should be conducted to explore the potential use of this compound as an inhibitor of other enzymes, and to explore its potential therapeutic applications. Finally, further research should be conducted to optimize the synthesis of this compound and to explore alternative synthesis methods.
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-Chloro-3-nitrobenzamide oxime involves the conversion of 4-Chloro-3-nitrobenzoyl chloride to 4-Chloro-3-nitrobenzamide, followed by the reaction of 4-Chloro-3-nitrobenzamide with hydroxylamine hydrochloride to form 4-Chloro-3-nitrobenzamide oxime.", "Starting Materials": [ "4-Chloro-3-nitrotoluene", "Sulfuric acid", "Sodium nitrate", "Sodium hydroxide", "Thionyl chloride", "Hydroxylamine hydrochloride" ], "Reaction": [ "Nitration of 4-Chloro-3-nitrotoluene with a mixture of sulfuric acid and nitric acid to form 4-Chloro-3-nitrobenzoic acid", "Conversion of 4-Chloro-3-nitrobenzoic acid to its acid chloride derivative using thionyl chloride", "Reaction of 4-Chloro-3-nitrobenzoyl chloride with aqueous ammonia to form 4-Chloro-3-nitrobenzamide", "Reaction of 4-Chloro-3-nitrobenzamide with hydroxylamine hydrochloride in the presence of sodium hydroxide to form 4-Chloro-3-nitrobenzamide oxime" ] } | |
CAS RN |
96898-75-8 |
Molecular Formula |
C7H6ClN3O3 |
Molecular Weight |
215.59 g/mol |
IUPAC Name |
4-chloro-N'-hydroxy-3-nitrobenzenecarboximidamide |
InChI |
InChI=1S/C7H6ClN3O3/c8-5-2-1-4(7(9)10-12)3-6(5)11(13)14/h1-3,12H,(H2,9,10) |
InChI Key |
IXTZBWZQCKMKJC-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC(=C(C=C1/C(=N\O)/N)[N+](=O)[O-])Cl |
SMILES |
C1=CC(=C(C=C1C(=NO)N)[N+](=O)[O-])Cl |
Canonical SMILES |
C1=CC(=C(C=C1C(=NO)N)[N+](=O)[O-])Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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